Cas no 439114-17-7 (Bis-PEG7-t-butyl ester)

• Product Name: Bis-PEG7-t-butyl ester
• CAS No: 439114-17-7
• MF: C₂₆H₅₀O₁₁
• MW: 538.668610095978
• CID: 4651655
• PubChem ID: 17981298
• Update Time: 2025-05-25

Bis-PEG7-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• Bis-PEG7-t-butyl ester
• tert-butyl 3-[2-[2-[2-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• BP-21096
• DTXSID701149389
• 439114-17-7
• 1,25-Bis(1,1-dimethylethyl) 4,7,10,13,16,19,22-heptaoxapentacosanedioate
• SCHEMBL5737163
• Di-tert-butyl 4,7,10,13,16,19,22-heptaoxapentacosanedioate
• Bis-PEG7-t-butylester
• G90321

• Inchi： 1S/C26H50O11/c1-25(2,3)36-23(27)7-9-29-11-13-31-15-17-33-19-21-35-22-20-34-18-16-32-14-12-30-10-8-24(28)37-26(4,5)6/h7-22H2,1-6H3
• InChI Key： RPKGEWXJAQIRCK-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 538.33531241g/mol
• Monoisotopic Mass: 538.33531241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 28
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Bis-PEG7-t-butyl ester

Recent Advances in the Application of Bis-PEG7-t-butyl ester (CAS: 439114-17-7) in Chemical Biology and Pharmaceutical Research

The compound Bis-PEG7-t-butyl ester (CAS: 439114-17-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug delivery, bioconjugation, and material science. This research briefing aims to provide an overview of the latest advancements and findings related to this compound, highlighting its potential in various therapeutic and diagnostic applications.

Recent studies have demonstrated that Bis-PEG7-t-butyl ester serves as a crucial linker molecule in the development of novel drug delivery systems. Its unique polyethylene glycol (PEG) spacer provides enhanced solubility and biocompatibility, making it an ideal candidate for conjugating hydrophobic drugs to improve their pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized Bis-PEG7-t-butyl ester to develop a targeted drug delivery system for anticancer agents, resulting in improved tumor accumulation and reduced systemic toxicity.

In addition to drug delivery, Bis-PEG7-t-butyl ester has been employed in bioconjugation strategies to modify proteins, peptides, and antibodies. A recent publication in Bioconjugate Chemistry (2024) reported the successful use of this compound to create stable PEGylated antibody-drug conjugates (ADCs), which exhibited prolonged circulation half-life and enhanced therapeutic efficacy in preclinical models. The t-butyl ester group in Bis-PEG7-t-butyl ester allows for selective deprotection under mild conditions, enabling precise control over conjugation reactions.

Furthermore, the application of Bis-PEG7-t-butyl ester extends to material science, where it has been utilized to synthesize functionalized polymers and hydrogels. A study in Advanced Materials (2023) highlighted its role in creating stimuli-responsive hydrogels for controlled drug release. The PEG7 spacer provided the necessary flexibility and hydrophilicity, while the t-butyl ester groups facilitated cross-linking under specific conditions, resulting in tunable mechanical properties and degradation rates.

Despite these promising advancements, challenges remain in the large-scale synthesis and purification of Bis-PEG7-t-butyl ester. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in Organic Process Research & Development (2024). Additionally, ongoing research aims to explore the biocompatibility and long-term safety of PEGylated systems derived from this compound, particularly in clinical settings.

In conclusion, Bis-PEG7-t-butyl ester (CAS: 439114-17-7) represents a valuable tool in chemical biology and pharmaceutical research, with diverse applications ranging from drug delivery to bioconjugation and material science. Continued research and development efforts are expected to further unlock its potential, paving the way for innovative therapeutic and diagnostic solutions.